2-chloro-N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]benzamide

• Molecular Formula: C21H15ClN2O3
• Molecular Weight: 378.8 g/mol
• IUPAC Name: 2-chloro-N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C21H15ClN2O3/c1-26-15-10-11-19-18(12-15)24-21(27-19)13-6-8-14(9-7-13)23-20(25)16-4-2-3-5-17(16)22/h2-12H,1H3,(H,23,25)
• InChI Key: BXCGTFPQSUTILM-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4Cl

Description

2-chloro-N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzamide class of compounds and has been shown to have a variety of interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-chloro-N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]benzamide is not fully understood. However, it has been suggested that this compound may act as a modulator of glutamate receptors, which are important for the regulation of synaptic plasticity and memory formation. Additionally, 2-chloro-N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]benzamide has been shown to inhibit the growth of cancer cells and induce apoptosis.
Biochemical and Physiological Effects:
2-chloro-N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]benzamide has been shown to have a variety of interesting biochemical and physiological effects. In neuroscience, this compound has been shown to enhance long-term potentiation, which is a form of synaptic plasticity that is important for learning and memory. In cancer research, 2-chloro-N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]benzamide has been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

2-chloro-N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]benzamide has several advantages for lab experiments. It is a relatively simple compound to synthesize, and it has been extensively studied for its potential applications in neuroscience and cancer research. However, there are also some limitations to using this compound in lab experiments. For example, the mechanism of action of 2-chloro-N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]benzamide is not fully understood, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 2-chloro-N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]benzamide. One possible direction is to further explore the compound's potential as a modulator of glutamate receptors in the brain. Another possible direction is to investigate the compound's potential as a cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of 2-chloro-N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]benzamide and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of 2-chloro-N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]benzamide can be achieved by reacting 5-methoxy-2-aminobenzoxazole with 4-chlorobenzoyl chloride in the presence of a suitable base. The resulting product is purified by recrystallization to yield the final compound.

Scientific Research Applications

2-chloro-N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]benzamide has been used extensively in scientific research due to its potential applications in the fields of neuroscience and cancer research. In neuroscience, this compound has been shown to have potential as a modulator of glutamate receptors, which are important for the regulation of synaptic plasticity and memory formation. In cancer research, 2-chloro-N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]benzamide has been shown to inhibit the growth of cancer cells and induce apoptosis.